Cas no 851800-69-6 (2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

2-{(4-Bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a heterocyclic compound featuring an imidazole core functionalized with a 4-bromobenzylthio moiety and a 4-nitrobenzoyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules or agrochemicals. The presence of both electron-withdrawing (nitro) and electron-donating (sulfanyl) groups enhances its versatility in nucleophilic or electrophilic substitution reactions. The bromophenyl substituent further allows for cross-coupling reactions, such as Suzuki or Heck couplings, enabling structural diversification. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial settings.
2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole structure
851800-69-6 structure
Product Name:2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
CAS No:851800-69-6
MF:C17H14BrN3O3S
MW:420.280361652374
CID:6025001
PubChem ID:4623221
Update Time:2025-10-28

2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-nitrophenyl)methanone
    • Methanone, [2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](4-nitrophenyl)-
    • EU-0059687
    • AKOS024588724
    • 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
    • F0630-0510
    • 851800-69-6
    • [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone
    • Inchi: 1S/C17H14BrN3O3S/c18-14-5-1-12(2-6-14)11-25-17-19-9-10-20(17)16(22)13-3-7-15(8-4-13)21(23)24/h1-8H,9-11H2
    • InChI Key: XUVZQAHDBPZCFC-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=C(Br)C=C2)=NCC1)(C1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

  • Exact Mass: 418.99393g/mol
  • Monoisotopic Mass: 418.99393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Predicted)
  • Boiling Point: 576.0±60.0 °C(Predicted)
  • pka: 0.51±0.60(Predicted)

2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-0510-2μmol
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0630-0510-5μmol
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0630-0510-10μmol
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-0510-20μmol
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-0510-1mg
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0630-0510-2mg
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-0510-3mg
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-0510-4mg
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0630-0510-5mg
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-0510-10mg
2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
851800-69-6 90%+
10mg
$79.0 2023-05-17

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole

Introduction to 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851800-69-6)

2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851800-69-6, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a 4-bromophenylmethylsulfanyl group and a 4-nitrobenzoyl moiety, contribute to its potential as a lead compound in drug discovery and development.

The imidazole ring in this molecule is a key pharmacophore that has been extensively studied for its role in various biological processes. Imidazole derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for therapeutic intervention. The specific substitution pattern in 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole enhances its binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the 4-bromophenylmethylsulfanyl group interacts favorably with hydrophobic pockets of target proteins, while the 4-nitrobenzoyl moiety engages in hydrogen bonding interactions. This dual-mode binding strategy is particularly attractive for developing drugs with enhanced efficacy and reduced side effects.

In addition to its structural advantages, 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole has shown intriguing pharmacological properties. Preclinical studies have demonstrated its potential as an inhibitor of various kinases and other enzymes implicated in cancer progression. The nitro group in the molecule plays a crucial role in modulating its bioactivity by influencing electron distribution and reactivity. This feature has been exploited to design derivatives with improved pharmacokinetic profiles.

The synthesis of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfuration processes, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity and quality of the final product.

The role of this compound in drug development is further supported by its stability under various physiological conditions. Its robust chemical structure allows it to withstand metabolic degradation, which is essential for maintaining therapeutic efficacy. Furthermore, its solubility characteristics have been optimized through structural modifications, facilitating its formulation into diverse pharmaceutical dosage forms.

Emerging research also highlights the potential of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole as a scaffold for developing novel therapeutic agents targeting neurological disorders. Studies have indicated that imidazole derivatives can modulate neurotransmitter release and receptor activity, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of both bromine and nitro substituents in this molecule suggests additional mechanisms through which it may interact with neural pathways.

The future prospects of this compound are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced pharmacological properties. By leveraging cutting-edge technologies such as high-throughput screening and structure-activity relationship studies, researchers aim to unlock the full potential of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole in addressing unmet medical needs.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd